1-[3-(3,4-dichlorophenyl)acryloyl]pyrrolidine

• IUPAC Name: (E)-3-(3,4-dichlorophenyl)-1-pyrrolidin-1-ylprop-2-en-1-one
• InChI: InChI=1S/C13H13Cl2NO/c14-11-5-3-10(9-12(11)15)4-6-13(17)16-7-1-2-8-16/h3-6,9H,1-2,7-8H2/b6-4+
• InChI Key: PVKYOXDTDZIGES-GQCTYLIASA-N
• Canonical SMILES: C1CCN(C1)C(=O)C=CC2=CC(=C(C=C2)Cl)Cl
• Isomeric SMILES: C1CCN(C1)C(=O)/C=C/C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C13H13Cl2NO
• Molecular Weight: 270.15 g/mol

Description

1-[3-(3,4-dichlorophenyl)acryloyl]pyrrolidine, commonly known as DCP-LA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of DCP-LA is not fully understood, but it is believed to act by modulating various signaling pathways in the body. It has been shown to activate the Nrf2 pathway, which is involved in the regulation of oxidative stress and inflammation. DCP-LA has also been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which are involved in inflammation and tissue remodeling.
Biochemical and Physiological Effects:
DCP-LA has been shown to have various biochemical and physiological effects in the body. It has been found to reduce oxidative stress and inflammation, improve cognitive function, and enhance neuronal survival. DCP-LA has also been shown to have anti-tumor effects by inhibiting the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DCP-LA in lab experiments is its neuroprotective and anti-inflammatory properties, which make it a promising candidate for the treatment of neurological disorders. However, one of the limitations of using DCP-LA is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of DCP-LA. One potential area of focus is the optimization of the synthesis method to improve the yield and purity of the compound. Another area of interest is the development of novel formulations of DCP-LA that can enhance its solubility and bioavailability. Additionally, further studies are needed to elucidate the exact mechanism of action of DCP-LA and to explore its potential therapeutic applications in other areas, such as cardiovascular disease and diabetes.

Synthesis Methods

DCP-LA can be synthesized using various methods, including the reaction of 3,4-dichlorocinnamic acid with pyrrolidine in the presence of a catalyst. The resulting compound is then purified and characterized using various analytical techniques, such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

DCP-LA has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. It has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. DCP-LA has also been investigated for its potential use in the treatment of cancer, as it has been found to inhibit the growth of certain cancer cells.